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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

Cat. No.: B1371584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,
and physicochemical properties of Acid Yellow 9 monosodium salt, an azo dye with
applications in various scientific and industrial fields.

Chemical Structure and Identification

Acid Yellow 9, also known as Fast Yellow AB, is a monoazo dye. The structure is characterized
by an azobenzene backbone substituted with an amino group and two sulfonic acid groups.
The monosodium salt form indicates that one of the acidic sulfonic acid groups is deprotonated
and ionically bonded to a sodium ion.

The IUPAC name for the monosodium salt is sodium (E)-2-amino-5-((4-
sulfonatophenyl)diazenyl)benzenesulfonate. It is important to distinguish this from the more
commonly available disodium salt (CAS Number: 2706-28-7).

Structural Representation:

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Acid Yellow 9 is presented in the tables below. This
information is crucial for its application in experimental settings, ensuring accurate preparation
of solutions and interpretation of results.
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Table 1: General Properties

Property Value Reference
Molecular Formula C12H10N3NaOeS:2 [1]
Molecular Weight 379.34 g/mol [1]
Appearance Yellow to Orange Solid Powder [2]
CAS Number 74543-21-8 [1]

Table 2: Solubility Data

Solvent Solubility Reference
Water Soluble [3]
Ethanol Soluble [2]
DMSO 55 mg/mL [4]

Note: A specific aqueous solubility value and melting point for the monosodium salt are not
readily available in the cited literature.

Table 3: Spectroscopic Data (UV-Visible)

The absorption maxima (Amax) of Acid Yellow 9 are highly dependent on the pH of the solution,
which is a characteristic feature of many azo dyes and is attributed to the protonation state of
the molecule.
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. Observed Electronic
Condition Amax (nm) . Reference
Color Transition
Basic Solution ~390 Yellow n-Tt
Acidic Solution
~500 Red T-TT
(pH 1.80 - 0.60)
UV Region TI-11* (aromatic
) ~263 Colorless
(Basic) system)
UV Region T-T1* (aromatic
o ~307 Colorless
(Acidic) system)

Note: Further spectroscopic data, including 1H and 13C NMR, are not widely available in the

reviewed literature.

Synthesis of Acid Yellow 9

There are two primary methods for the synthesis of Acid Yellow 9. The most common industrial
method is the disulfonation of 4-aminoazobenzene. A more detailed laboratory-scale synthesis
involves diazotization and azo coupling reactions.

General Manufacturing Method: Sulfonation

The industrial production of Acid Yellow 9 typically involves the disulfonation of 4-
(Phenyldiazenyl)benzenamine (also known as C.I. Solvent Yellow 1).[2] This process
introduces two sulfonic acid groups onto the aromatic rings of the 4-aminoazobenzene
molecule.
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Experimental Workflow for Acid Yellow 9 Synthesis

Part A: Diazotization

Sulfanilic Acid + Na2CO3

Dissolve

v

Sodium Sulfanilate Solution

Y

Add NaNO2

Part B: Azo Coupling

\ J
Cool to 0-5°C |

2-Aminobenzenesulfonic Acid
in NaOH

Iced HCI Solution

Add to

v

Cool to 5°C

Add Diazonium Salt

4-Sulfobenzenediazonium Salt
(Suspension)

Y
Coupled Product
(Solution)

Add NaCl
Salting Out
A
Precipitated
Acid Yellow 9

Part C: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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